2,4-Pteridinediamine, 6-phenyl-

• Molecular Formula: C12H10N6
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 6-phenylpteridine-2,4-diamine
• InChI: InChI=1S/C12H10N6/c13-10-9-11(18-12(14)17-10)15-6-8(16-9)7-4-2-1-3-5-7/h1-6H,(H4,13,14,15,17,18)
• InChI Key: SDGPFJCKLDWNSA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=NC(=N3)N)N

Description

2,4-Pteridinediamine, 6-phenyl- is a synthetic compound that has been widely studied in scientific research. This compound is also known as Phenylpteridine or PPD and has been used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of PPD involves the inhibition of tyrosine hydroxylase and nitric oxide synthase. PPD binds to the active site of these enzymes and prevents their activity. This leads to a decrease in the synthesis of catecholamines and nitric oxide, respectively.
Biochemical and Physiological Effects:
PPD has been shown to have various biochemical and physiological effects. PPD has been shown to decrease the levels of dopamine, norepinephrine, and epinephrine in the brain. PPD has also been shown to decrease blood pressure and increase heart rate. PPD has been shown to have anti-cancer properties and has been used in studies related to the treatment of cancer.

Advantages and Limitations for Lab Experiments

PPD has several advantages for lab experiments. PPD is a stable and readily available compound. PPD is also easy to synthesize and purify. However, PPD has some limitations for lab experiments. PPD has poor solubility in water, which limits its use in aqueous solutions. PPD also has low bioavailability, which limits its use in in vivo studies.

Future Directions

There are several future directions for the study of PPD. PPD has been shown to have potential applications in the treatment of Parkinson's disease, hypertension, and cancer. Further studies are needed to determine the efficacy and safety of PPD in these applications. PPD has also been shown to have potential applications in the field of synthetic biology. PPD can be used as a tool to regulate the activity of enzymes involved in the synthesis of catecholamines and nitric oxide. Further studies are needed to determine the feasibility and applications of PPD in synthetic biology.

Synthesis Methods

The synthesis method of PPD involves the reaction of 2,4-diaminopyrimidine with benzaldehyde in the presence of a catalyst. The reaction yields PPD as a yellow crystalline powder. The purity of PPD can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

PPD has been extensively studied for its potential applications in various scientific research fields. PPD has been shown to inhibit the activity of tyrosine hydroxylase, which is an enzyme involved in the synthesis of catecholamines. PPD has also been shown to inhibit the activity of nitric oxide synthase, which is an enzyme involved in the synthesis of nitric oxide. PPD has been used in studies related to Parkinson's disease, hypertension, and cancer.